12-(4-chlorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene

Specification

• CAS No.: 901021-53-2
• Molecular Formula: C24H15ClFN3O2
• Molecular Weight: 431.8 g/mol
• IUPAC Name: 12-(4-chlorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3(8),9,11(15),13,16-hexaene
• Standard InChI: InChI=1S/C24H15ClFN3O2/c25-15-3-7-17(8-4-15)29-24-18-11-21-22(31-10-9-30-21)12-20(18)27-13-19(24)23(28-29)14-1-5-16(26)6-2-14/h1-8,11-13H,9-10H2
• Standard InChI Key: BXNBZJGAUVGKPE-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=C3C(=C2)N=CC4=C3N(N=C4C5=CC=C(C=C5)F)C6=CC=C(C=C6)Cl
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N=CC4=C3N(N=C4C5=CC=C(C=C5)F)C6=CC=C(C=C6)Cl

Introduction

The compound 12-(4-chlorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene is a complex organic molecule featuring a tetracyclic framework with multiple functional groups. This structure suggests potential applications in medicinal chemistry and materials science due to its unique arrangement of atoms and functional groups.

Synthesis Methods

The synthesis of such complex compounds typically involves multi-step organic reactions. Common methods include cyclocondensation reactions, where appropriate precursors are reacted under controlled conditions to form the desired scaffold. Specific reagents and conditions, such as the use of bases and solvents, are crucial for achieving high yields and purity.

Potential Applications

This compound's unique structure makes it a potential candidate for drug development, particularly for targeting specific enzymes or receptors. In materials science, its complex ring system can be exploited in the design of novel materials with specific electronic or optical properties.

Research Findings

While specific research findings on 12-(4-chlorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene are not widely documented, similar compounds have shown activity against various biological targets. This suggests potential pathways for its action, involving interactions at the molecular level with enzymes or receptors.

Chemical Reactions

The compound can undergo various chemical reactions, including oxidation and reduction, which can introduce or modify functional groups such as hydroxyl or carbonyl groups. These reactions are crucial for altering its reactivity and properties.

Data Table: General Information on Similar Compounds

Compound Name	Molecular Formula	CAS Number	Potential Applications
17-[(4-chlorophenyl)methyl]-14-phenyl-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11,13,15-hexaene	C29H22ClN3O2	Not Available	Medicinal Chemistry, Materials Science
14-(4-chlorophenyl)-17-[(2-methoxyphenyl)methyl]-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11,13,15-hexaene	C30H24ClN3O3	Not Available	Novel Drug Development, Synthesis Methods
16,16-Dimethyl-14-phenyl-4,7-dioxa-12,13,15-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11,13-pentaene	C20H19N3O2	Not Available	Medicinal Chemistry, Materials Science